Cas no 897615-39-3 ((2Z)-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylprop-2-enamide)

• Product Name: (2Z)-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylprop-2-enamide
• CAS No: 897615-39-3
• MF: C₁₇H₁₄ClN₅O
• MW: 339.778961658478
• CID: 6566131
• Update Time: 2025-07-15

(2Z)-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylprop-2-enamide
• (Z)-N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-3-phenylprop-2-enamide

• Inchi： 1S/C17H14ClN5O/c18-14-7-9-15(10-8-14)23-16(20-21-22-23)12-19-17(24)11-6-13-4-2-1-3-5-13/h1-11H,12H2,(H,19,24)/b11-6-
• InChI Key： KFUQFFZUPMZIAQ-WDZFZDKYSA-N
• SMILES： C(NCC1N(C2=CC=C(Cl)C=C2)N=NN=1)(=O)/C=C\C1=CC=CC=C1

Additional information on (2Z)-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylprop-2-enamide

Recent Advances in the Study of (2Z)-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylprop-2-enamide (CAS: 897615-39-3)

The compound (2Z)-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylprop-2-enamide, with the CAS number 897615-39-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a tetrazole ring and a chalcone-like framework, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic protocol that enhances yield and purity, making it more feasible for large-scale production. The optimized method involves a multi-step reaction sequence, starting from 4-chlorophenyl tetrazole and incorporating a Michael addition to form the final product. This advancement is critical for further preclinical and clinical evaluations.

Pharmacological investigations have revealed that (2Z)-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylprop-2-enamide exhibits potent anti-inflammatory and anticancer activities. In vitro studies demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting potential applications in treating chronic inflammatory diseases. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy, highlighting its potential as a novel anticancer agent.

Mechanistic studies have further elucidated the compound's mode of action. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified that the molecule acts as a modulator of the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer progression. By inhibiting NF-κB activation, the compound effectively reduces the expression of pro-inflammatory cytokines and promotes apoptosis in cancer cells. These findings provide a molecular basis for its therapeutic effects and open new avenues for targeted drug design.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Recent efforts have focused on structural modifications to improve these properties while retaining the compound's efficacy. For instance, introducing hydrophilic groups has been explored to enhance solubility and reduce toxicity.

In conclusion, (2Z)-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylprop-2-enamide (CAS: 897615-39-3) represents a promising candidate for further drug development, with demonstrated anti-inflammatory and anticancer activities. Continued research into its synthesis, pharmacology, and mechanisms of action will be essential to fully realize its therapeutic potential. The recent advancements in this field underscore the importance of interdisciplinary collaboration in translating chemical discoveries into clinical applications.